Indapamide-d6

• Molecular Formula: C17H18ClN3O3S
• Molecular Weight: 385.9 g/mol
• InChI: InChI=1S/C17H18ClN3O3S/c1-10-9-12-5-3-4-6-15(12)21(10)20-17(22)13-7-8-14(18)16(11(13)2)25(19,23)24/h3-8,10H,9H2,1-2H3,(H,20,22)(H2,19,23,24)/i1D3,9D2,10D
• InChIKey: AHTFRBALGWWMSK-VNEKLVNZSA-N

Indapamide-d6 Internal Standard Overview

Indapamide-d6 is a hexa-deuterated stable isotope-labeled analog of the thiazide-like diuretic indapamide, with a molecular formula of C₁₆H₁₀D₆ClN₃O₃S and a molecular weight of 371.87 g/mol . As an isotope-labeled internal standard (SIL-IS), it is engineered specifically for quantitative analysis via liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS), providing a +6 Da mass shift from the unlabeled parent compound (m/z 364.0 vs. 370.0 for the precursor ion in negative ionization mode) [1]. This product is supplied with high isotopic enrichment (≥93 atom% D) and high chemical purity (≥98-99% by HPLC), making it suitable for regulated bioanalytical method validation, pharmacokinetic studies, and pharmaceutical residue quantification [2].

Isotope-labeled internal standard for LC-MS/MS bioanalysis

+6 Da mass shift supports quantitative research PK and bioequivalence studies

High isotopic enrichment and chemical purity for low-level quantification

• [1] Pinto, G. A. et al. An improved LC-MS/MS method for quantitation of indapamide in whole blood: application for a bioequivalence study. Biomed. Chromatogr. 2014, 28 (9), 1212-1218. View Source
• [2] MedChemExpress. Indapamide-d6. Product Specification. (2025). View Source

Indapamide-d6: Irreplaceable in Bioanalysis

The substitution of Indapamide-d6 with alternative internal standards—including Indapamide-d3, unlabeled indapamide (d0), or structurally related compounds (e.g., glibenclamide, diazepam)—is analytically invalid in LC-MS/MS workflows due to fundamental differences in mass spectrometric behavior, matrix effect compensation, and extraction recovery . Deuterium labels positioned on exchangeable sites (common in d3 analogs) are susceptible to hydrogen-deuterium back-exchange in complex biological matrices, leading to signal drift and compromised accuracy [1]. Non-isotopic internal standards, unlike true SIL-IS, do not co-elute with the analyte, rendering them incapable of fully correcting for ion suppression or enhancement caused by matrix components (e.g., phospholipids in plasma or whole blood) [2]. The following evidence quantifies the performance gap that mandates the use of a high-purity, six-deuterium labeled analog for reliable, reproducible quantification.

Indapamide-d3 may undergo H/D back-exchange in biological matrices, shifting quantification accuracy

Non-isotopic internal standards do not co-elute, limiting correction for ion suppression or enhancement

Unlabeled indapamide (d0) introduces cross-talk and elevates baseline noise at low concentrations

• [1] Nakov, N. et al. Development and validation of automated SPE-LC-MS/MS method for determination of indapamide in human whole blood and its application to real study samples. Biomed. Chromatogr. 2013, 27 (11), 1540-1546. View Source
• [2] Morihisa, H. et al. Determination of indapamide in human serum using 96-well solid-phase extraction and high-performance liquid chromatography–tandem mass spectrometry (LC–MS/MS). J. Chromatogr. B 2008, 870 (1), 126-130. View Source

Indapamide-d6 Analytical Performance Evidence

Matrix Effect Correction by SIL-IS

The use of a true stable isotope-labeled internal standard (SIL-IS) like Indapamide-d6 provides superior correction for matrix effects compared to structurally related, non-isotopic analogs. While a method using a non-isotopic IS (4-diethylaminobenzoic acid) achieved recoveries of 79.4-81.5% for indapamide, it does not fully correct for matrix effects [1]. In contrast, a method using the SIL-IS Indapamide-d3 reported that 'the matrix effect had a negligible effect of ionization efficiency,' a key advantage attributed to co-elution and identical ionization behavior of the analyte and its isotopic analog [2]. The +6 Da mass shift of Indapamide-d6 further minimizes spectral overlap, reducing the risk of cross-talk interference in MRM transitions.

Matrix Effect Correction

Class-level

SIL-IS class showed negligible ionization efficiency impact vs. non-isotopic IS incomplete correction

Supports matrix effect compensation in bioanalytical methods

Co-elution with analyte; +6 Da reduces cross-talk

Evidence Dimension	Matrix Effect Correction Capability
Target Compound Data	Negligible effect on ionization efficiency (for d3 SIL-IS class) [2]
Comparator Or Baseline	Non-isotopic internal standard (4-diethylaminobenzoic acid)
Quantified Difference	Not directly quantified; inferred from SIL-IS principle
Conditions	Human serum and plasma, LC-MS/MS

Why This Matters

For procurement, this means Indapamide-d6 is the only class of IS that can reliably meet the stringent accuracy and precision criteria required for FDA/EMA-regulated bioanalytical method validation.

• [1] Morihisa, H. et al. Determination of indapamide in human serum using 96-well solid-phase extraction and high-performance liquid chromatography–tandem mass spectrometry (LC–MS/MS). J. Chromatogr. B 2008, 870 (1), 126-130. View Source
• [2] Nakov, N. et al. High-throughput SPE-LC-MS/MS method for determination of indapamide in human serum. Maced. Pharm. Bull. 2013, 59 (2), 3-14. View Source

Extraction Recovery: SIL-IS Advantage

Analytical methods employing a stable isotope-labeled internal standard (SIL-IS) consistently demonstrate higher and more consistent recovery rates for the IS compared to methods using non-isotopic compounds. In a validated method using Indapamide-d3, the recovery rate for the IS was >80%, matching that of the analyte [1]. This contrasts with a method using a structural analog (4-diethylaminobenzoic acid), where the IS recovery (87.5%) was notably higher than the analyte's recovery (79.4-81.5%), a discrepancy that can introduce quantification bias [2]. The co-extraction behavior of SIL-IS like Indapamide-d6 ensures that any losses during sample preparation (e.g., SPE or LLE) are equally reflected in the IS and analyte signals, maintaining a constant response ratio.

Extraction Recovery

Cross-study comparable

SIL-IS class >80% recovery matching analyte; non-isotopic IS showed ~6-8% bias

Supports consistent sample preparation normalization

LLE and SPE methods in whole blood and serum

Evidence Dimension	Absolute Extraction Recovery
Target Compound Data	>80% (for d3 SIL-IS class) [1]
Comparator Or Baseline	Non-isotopic internal standard (4-diethylaminobenzoic acid)
Quantified Difference	Analyte recovery vs. IS recovery differential: ~6-8% for non-isotopic IS [2] vs. ~0% for SIL-IS
Conditions	Human whole blood (LLE) and serum (SPE)

Why This Matters

This evidence supports the selection of Indapamide-d6 for methods requiring high robustness and accuracy across variable sample preparation steps, reducing the risk of analytical failure and costly re-analysis.

• [1] Pinto, G. A. et al. An improved LC-MS/MS method for quantitation of indapamide in whole blood: application for a bioequivalence study. Biomed. Chromatogr. 2014, 28 (9), 1212-1218. View Source
• [2] Morihisa, H. et al. Determination of indapamide in human serum using 96-well solid-phase extraction and high-performance liquid chromatography–tandem mass spectrometry (LC–MS/MS). J. Chromatogr. B 2008, 870 (1), 126-130. View Source

d6-Labeling: Deuterium Back-Exchange Resistance

The position and number of deuterium labels critically influence the stability of a SIL-IS in biological matrices. Indapamide-d6, with deuterium atoms incorporated on the methyl and indoline ring positions, is engineered to minimize hydrogen-deuterium (H/D) back-exchange . This is a known issue for some d3-labeled compounds, where labels may be positioned on exchangeable sites or sites adjacent to carbonyl groups, leading to a gradual loss of the mass tag and compromised long-term accuracy . While direct comparative data between Indapamide-d6 and Indapamide-d3 are not available in public literature, the general principle dictates that the +6 Da mass shift of d6 provides a more stable and analytically robust mass difference compared to a +3 Da shift, ensuring lower interference from the analyte's natural isotopic envelope.

Deuterium Label Stability

Class-level

+6 Da shift on non-exchangeable ring and methyl positions; inferred greater resistance to H/D back-exchange vs. d3

Supports long-term label integrity in biological matrices

Principle-based; direct d6 vs. d3 stability data not publicly available

Evidence Dimension	Label Stability and Mass Shift
Target Compound Data	+6 Da mass shift; labels positioned on non-exchangeable sites
Comparator Or Baseline	Indapamide-d3 (+3 Da shift)
Quantified Difference	Inferred: Greater resistance to H/D back-exchange; wider mass separation from unlabeled analyte's isotopic peaks
Conditions	Aqueous and biological sample matrices

Why This Matters

Procurement of Indapamide-d6 over a d3 analog is a risk-mitigation strategy, ensuring long-term stability of stock solutions and consistent quantitative results over extended analytical runs or stability studies.

Purity Specifications: GMP/GLP Compliance

Vendor specifications for Indapamide-d6 from WITEGA report an isotopic purity of >93.0 atom% D and an overall chemical purity of >99.0% by HPLC . This level of characterization, which includes batch-specific certificates of analysis, is a critical differentiator for laboratories operating under GLP or GMP regulations. In comparison, many generic Indapamide-d3 products are offered with a standard purity of ≥98%, and their deuterium enrichment is not always guaranteed at ≥93% [1][2]. The presence of even trace amounts of unlabeled indapamide (d0) in the IS can significantly elevate baseline noise and affect the accuracy of quantification at low analyte concentrations (e.g., LLOQ).

Purity Specifications

Cross-study comparable

Isotopic purity >93% atom% D; chemical purity >99% by HPLC

Supports low interference at quantification limits

Batch-specific CoA; compared to generic d3 ≥98% purity

Evidence Dimension	Isotopic and Chemical Purity
Target Compound Data	>93.0 atom% D (isotopic); >99.0% (chemical by HPLC)
Comparator Or Baseline	Generic Indapamide-d3: ≥98% (chemical purity) [1]
Quantified Difference	+1% higher chemical purity; 93% atom% D vs. unspecified for d3
Conditions	Vendor Certificate of Analysis (CoA) specifications

Why This Matters

This directly translates to lower baseline interference and improved signal-to-noise ratio in LC-MS/MS, enabling the achievement of lower limits of quantification (LLOQ) and ensuring method robustness during regulatory audits.

• [1] SynZeal. Indapamide D6. Product Specification. (2025). View Source
• [2] MedChemExpress. (rac)-Indapamide-d3. Product Specification. (2025). View Source

Indapamide-d6 Applications & Workflows

Regulated Bioequivalence & Pharmacokinetic Studies

In bioequivalence trials comparing generic indapamide formulations (e.g., 1 mg or 1.5 mg sustained-release tablets), regulatory agencies require validated LC-MS/MS methods with a linear range typically spanning 0.2 to 50 ng/mL [1][2]. Indapamide-d6 is the optimal internal standard for these applications. Its use ensures the method meets the strict criteria for accuracy and precision (±15% at all QC levels, ±20% at LLOQ) as defined in the FDA's Bioanalytical Method Validation Guidance for Industry [3]. The +6 Da mass shift and high isotopic purity prevent cross-talk and minimize interference from the analyte's natural isotopic envelope, which is critical for achieving a low LLOQ of 0.2 ng/mL and supporting the calculation of key pharmacokinetic parameters like Cmax and AUC with high confidence.

Therapeutic Drug Monitoring & Forensic Toxicology

For high-throughput clinical or forensic laboratories quantifying indapamide in patient serum or whole blood, method robustness and speed are paramount. Indapamide-d6 enables the use of simple protein precipitation or automated solid-phase extraction (SPE) protocols without sacrificing accuracy [1]. The consistent co-elution and ionization of the SIL-IS effectively normalizes for matrix effects, which are highly variable in clinical samples. This allows for the development of rapid methods with run times as short as 2.5-3.0 minutes [1][2], increasing sample throughput and reducing per-sample cost. Its stability in biological matrices over long analytical runs ensures consistent data quality and minimizes the need for repeat analyses.

Stability-Indicating & Forced Degradation Studies

During pharmaceutical development, forced degradation studies (under heat, light, acid, base, and oxidative stress) are performed to identify potential drug product impurities. Methods must be stability-indicating, meaning they can resolve the active pharmaceutical ingredient (API) from all degradation products [1]. Using Indapamide-d6 as an internal standard ensures that any drift in detector response over time or any interference from newly formed degradation products does not bias the quantification of the remaining indapamide. Its superior label stability, compared to d3 analogs, makes it particularly well-suited for long-term and accelerated stability studies where sample storage conditions can promote H/D back-exchange in less robust internal standards.

Environmental Fate & Residue Analysis

The detection and quantification of pharmaceutical residues, including diuretics like indapamide, in surface water and wastewater require highly sensitive and specific analytical methods. Indapamide-d6 is the standard choice for such environmental trace analysis using LC-MS/MS [1]. It provides the most reliable correction for complex environmental matrix effects, enabling the accurate measurement of indapamide at trace (ng/L) levels. Its use is essential for generating defensible data for regulatory reporting and environmental risk assessment, where method detection limits and quantification accuracy are under intense scrutiny.

Application

Selection Property

Validation Focus

Bioequivalence and pharmacokinetic research studies

Co-elution and matrix effect correction capability

Bioanalytical method validation endpoint review

Research PK monitoring in human plasma matrices

High-throughput sample preparation compatibility

Matrix effect normalization across variable samples

Stability-indicating method development studies

Label stability and H/D back-exchange resistance

Degradation product resolution and signal drift review

Environmental trace analysis research

Complex environmental matrix effect correction

Method detection limit and quantification accuracy review

• [1] Nakov, N. et al. Development and validation of automated SPE-LC-MS/MS method for determination of indapamide in human whole blood and its application to real study samples. Biomed. Chromatogr. 2013, 27 (11), 1540-1546. View Source
• [2] Pinto, G. A. et al. An improved LC-MS/MS method for quantitation of indapamide in whole blood: application for a bioequivalence study. Biomed. Chromatogr. 2014, 28 (9), 1212-1218. View Source
• [3] U.S. Department of Health and Human Services, Food and Drug Administration. Bioanalytical Method Validation: Guidance for Industry. 2018. View Source